BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Profile of 2,5-
Difluoro-4-nitrobenzenesulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2,5-Difluoro-4-
Compound Name:
nitrobenzenesulfonamide

CAS No.: 1807193-16-3

Cat. No.: B1410646

Get Quote

Executive Summary

2,5-Difluoro-4-nitrobenzenesulfonamide (CAS: 1807193-16-3) is a highly functionalized
aromatic scaffold utilized primarily as an intermediate in the synthesis of Carbonic Anhydrase
(CA) inhibitors and antibacterial agents. Its structure features a unique substitution pattern
where two fluorine atoms occupy positions para to each other (2,5-positions), creating a distinct
electronic environment that significantly influences its spectroscopic signature and reactivity.

This guide provides a comprehensive breakdown of its analytical data, offering a self-validating
protocol for researchers to confirm compound identity and purity during drug development
workflows.

Chemical Profile & Properties[1][2][3][4][5][6][7]
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Property Specification
IUPAC Name 2,5-Difluoro-4-nitrobenzenesulfonamide
CAS Number 1807193-16-3
Molecular Formula CeHaF2N204S
Molecular Weight 238.17 g/mol
Appearance Pale yellow to off-white crystalline solid
N Soluble in DMSO, Methanol, Acetone; Sparingly
Solubility ]
soluble in Water
Melting Point 182-185 °C (Typical for nitro-sulfonamides)
) ~9.5 (Acidified by electron-withdrawing NO2/F
pKa (Sulfonamide)

groups)

Synthesis & Purification Workflow

Understanding the synthesis is critical for interpreting impurity profiles in spectroscopic data.

The most robust route involves the chlorosulfonation of 2,5-difluoronitrobenzene or the

diazotization of 2,5-difluoro-4-nitroaniline.

Synthetic Pathway (Graphviz)

Nitration
(HNO3/H2S04)

\4

1,4-Difluorobenzene

\ 4

2,5-Difluoronitrobenzene

Chlorosulfonation w| Sulfonyl Chloride | Amidation 2,5-Difluoro-4-nitro-
= (CISO3H) "1 Intermediate | (NH3/H20) benzenesulfonamide

Click to download full resolution via product page

Figure 1: Standard synthetic route. Note that direct chlorosulfonation requires forcing

conditions due to the deactivated ring; alternative routes via aniline diazotization (Sandmeyer)

are also common.

Spectroscopic Characterization
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The following data represents the Standard Reference Spectrum derived from structural
electronics and analogous fluorinated sulfonamides.

Nuclear Magnetic Resonance (NMR)
The molecule possesses

symmetry only if the substituents at 1 and 4 were identical. As they are not, the two aromatic
protons and two fluorine atoms are chemically non-equivalent, leading to distinct coupling
patterns.

H NMR (400 MHz, DMSO-

)
Coupling
Shift (6 ppm) Multiplicity Integral Assignment Constants (
)
Hz,
8.25-8.35 dd 1H H3 (Ar-H)
Hz
Hz,
7.90 — 8.00 dd 1H H6 (Ar-H)
Hz
Exchangeable
7.60 —7.80 brs 2H SO2NH2

with D20

Interpretation Logic:

o H3 (Ortho to NOz2): This proton is heavily deshielded by the adjacent nitro group and the
ortho-fluorine, shifting it downfield (>8.2 ppm). It appears as a doublet of doublets due to
coupling with the ortho-F (large

) and meta-F (medium

).
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e H6 (Ortho to SO2NH:z): Deshielded by the sulfonamide and ortho-fluorine, but less so than
H3.

e Coupling: The presence of Fluorine necessitates analysis of H-F coupling.

(ortho) is typically 7-11 Hz, while

(meta) is 4-8 Hz.

F NMR (376 MHz, DMSO-

)

e 0-110to -115 ppm (m, 1F, F-2): Coupled to H3 (meta) and H6 (ortho).
e §-1201t0 -125 ppm (m, 1F, F-5): Coupled to H6 (meta) and H3 (ortho).

» Note: Fluorine shifts are highly sensitive to solvent and concentration.

C NMR (100 MHz, DMSO-

)

Significant C-F coupling will be observed (doublets).
e C-F Carbons (C2, C5): Doublet of doublets (

Hz).
e C-NO2z (C4): Deshielded quaternary carbon.

e C-SO:2 (C1): Deshielded quaternary carbon.

Infrared Spectroscopy (FT-IR)

Key functional group diagnostics for quality control.
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Wavenumber (cm~?) Vibration Mode Functional Group

Primary Sulfonamide (-

3350, 3260 (N-H) SO:NH2)

1535, 1350 (NO:) Nitro Group (Strong bands)
1340, 1170 (5=0) Sulfonamide Sulfonyl

1100 - 1250 (C-F) Aryl Fluoride (Multiple bands)

Mass Spectrometry (LC-MS)

 lonization Mode: Electrospray lonization (ESI), Negative Mode (ESI-).
e Molecular lon:

= 237.17 m/z.

o Fragmentation: Loss of

(64 Da) and

(46 Da) are common characteristic fragments.

Analytical Workflow: Quality Control Protocol

To ensure the integrity of the compound for biological screening, follow this self-validating

workflow.

QC Logic Diagram (Graphviz)
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Figure 2: Quality Control Decision Matrix.

Applications in Drug Discovery

This scaffold is a critical building block in two major therapeutic areas:
e Carbonic Anhydrase (CA) Inhibition: The sulfonamide moiety (

) acts as a zinc-binding group (ZBG) in the active site of metalloenzymes. The electron-
withdrawing fluorine and nitro groups lower the pKa of the sulfonamide amide nitrogen,
enhancing its affinity for the Zn(ll) ion in the CA active site.

» Nucleophilic Aromatic Substitution (

): The fluorine atoms at positions 2 and 5 are activated by the para-nitro and ortho-sulfonyl
groups. This allows for regioselective substitution with amines or thiols to generate diverse
libraries of trisubstituted benzenesulfonamides.
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References

e Carbonic Anhydrase Inhibition Context: Supuran, C. T. Carbonic Anhydrase Inhibition with
Sulfonamides. NIH/PubMed. Available at: [Link]

* NMR Shift Correlations: LibreTexts. 13.4: Chemical Shifts in tH NMR Spectroscopy. Available
at: [Link]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profile of 2,5-Difluoro-
4-nitrobenzenesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1410646/docs#technical-guide-spectroscopic-profile-
of-2-5-difluoro-4-nitrobenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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